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Compound of Interest

Compound Name: 5-aminopyrimidin-4(5H)-one

Cat. No.: B15072799 Get Quote

CAS Number: 69785-94-0

This technical guide provides an in-depth overview of 5-aminopyrimidin-4(5H)-one, a pivotal

heterocyclic compound in biomedical research and drug development. Tailored for researchers,

scientists, and professionals in the pharmaceutical industry, this document details the

compound's properties, synthesis, and biological significance, with a focus on its role as a

precursor in vital biochemical pathways and its potential therapeutic applications.

Core Compound Data
Property Value Reference

CAS Number 69785-94-0 [1]

Molecular Formula C₄H₅N₃O [1]

Molecular Weight 111.10 g/mol [1]

Synonyms

5-Amino-4-hydroxypyrimidine,

5-Aminopyrimidin-4-ol, 4(1H)-

Pyrimidinone, 5-amino-

[1]

Melting Point 206-208 °C [1]

Boiling Point 312.4 °C at 760 mmHg [1]

Density 1.45 g/cm³ [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15072799?utm_src=pdf-interest
https://www.benchchem.com/product/b15072799?utm_src=pdf-body
https://www.lookchem.com/casno69785-94-0.html
https://www.lookchem.com/casno69785-94-0.html
https://www.lookchem.com/casno69785-94-0.html
https://www.lookchem.com/casno69785-94-0.html
https://www.lookchem.com/casno69785-94-0.html
https://www.lookchem.com/casno69785-94-0.html
https://www.lookchem.com/casno69785-94-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15072799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Experimental Protocols
While detailed, step-by-step experimental protocols for the synthesis of 5-aminopyrimidin-
4(5H)-one are not extensively documented in readily available literature, a common synthetic

route involves the use of 5-aminouracil as a starting material.[2]

Conceptual Synthesis Workflow:

The synthesis is described as a reaction between 5-aminouracil and ammonium persulfate with

diacetate.[2] This suggests an oxidative amination or rearrangement process. A generalized

experimental approach based on this information would involve the following key steps:

Reaction Setup: Dissolving 5-aminouracil in a suitable solvent system.

Reagent Addition: Introducing ammonium persulfate and diacetate to the reaction mixture

under controlled temperature and atmospheric conditions.

Reaction Monitoring: Tracking the progress of the reaction using techniques such as Thin

Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up and Isolation: Quenching the reaction, followed by extraction and purification of the

crude product.

Purification: Employing techniques like recrystallization or column chromatography to obtain

pure 5-aminopyrimidin-4(5H)-one.

Characterization: Confirming the identity and purity of the final product using analytical

methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and elemental analysis.
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Conceptual Synthesis Workflow
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A conceptual workflow for the synthesis of 5-aminopyrimidin-4(5H)-one.

Biological Significance and Signaling Pathways
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5-Aminopyrimidin-4(5H)-one is a molecule of significant biological interest, primarily due to its

role as a precursor in the biosynthesis of purines, which are fundamental components of

nucleic acids.[2]

Role in Purine Biosynthesis
The de novo synthesis of purine nucleotides is a highly conserved and essential metabolic

pathway.[3][4][5] This intricate process involves a series of enzymatic steps to construct the

purine ring structure. While the detailed enzymatic conversion of 5-aminopyrimidin-4(5H)-one
to a purine intermediate is not explicitly detailed in the available literature, its structural

similarity to key intermediates suggests its potential integration into this pathway. The

pyrimidine ring of this compound could theoretically serve as a scaffold for the subsequent

addition of atoms to form the imidazole ring of the purine structure.

Hypothesized Role in Purine Biosynthesis

5-Aminopyrimidin-4(5H)-one Series of
Enzymatic Reactions

Incorporation
Purine Intermediate

(e.g., AIR)

Ring Closure Purine Nucleotides
(AMP, GMP)

Further Synthesis
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A diagram illustrating the hypothesized role of 5-aminopyrimidin-4(5H)-one in the purine
biosynthesis pathway.

Applications in Drug Development
The structural features of 5-aminopyrimidin-4(5H)-one make it a valuable building block in the

synthesis of various therapeutic agents.

Fungicidal Activity
This compound has been identified as having potential use as a fungicide.[2] The exact

mechanism of its antifungal action is not well-documented, but it may involve the disruption of

essential metabolic pathways in fungi, such as purine biosynthesis, leading to growth inhibition.
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The generation of reactive oxygen species (ROS) is a known mechanism for some antifungal

agents, which could be a potential mode of action for this compound or its derivatives.[6]

Intermediate for Chemotherapeutic Agents
5-Aminopyrimidin-4(5H)-one serves as a key intermediate in the synthesis of more complex

molecules with therapeutic properties.[2] For instance, it is used in the synthesis of 5-amino-1-

(2,4,6-trichlorophenoxy)pyrimidine (5-ATP), a chemotherapeutic agent.[2] Its pyrimidine core is

a common scaffold in many anticancer drugs that act by inhibiting kinases or disrupting DNA

synthesis.[7][8][9] While direct involvement of 5-aminopyrimidin-4(5H)-one in the BRD4/PLK1

signaling pathway is not confirmed, the aminopyrimidine scaffold is present in known inhibitors

of these cancer-related proteins.[7]

Conclusion
5-Aminopyrimidin-4(5H)-one is a versatile heterocyclic compound with significant potential in

medicinal chemistry and drug development. Its role as a precursor in the fundamental pathway

of purine biosynthesis underscores its biological importance. Further research to elucidate

detailed synthetic methodologies and to fully characterize its mechanism of action in various

therapeutic contexts will be crucial for harnessing its full potential in the development of novel

pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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